Cas no 1780266-45-6 (2-1-(cyclopropylmethyl)cyclopropylacetic acid)
2-1-(cyclopropylmethyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(cyclopropylmethyl)cyclopropylacetic acid
- 2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid
- EN300-1833392
- 1780266-45-6
-
- Inchi: 1S/C9H14O2/c10-8(11)6-9(3-4-9)5-7-1-2-7/h7H,1-6H2,(H,10,11)
- InChI Key: YBBAEIDTHNUQEI-UHFFFAOYSA-N
- SMILES: OC(CC1(CC1)CC1CC1)=O
Computed Properties
- Exact Mass: 154.099379685g/mol
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
2-1-(cyclopropylmethyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1833392-0.05g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-0.1g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-0.25g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-0.5g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-1.0g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1833392-2.5g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-5.0g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1833392-10.0g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1833392-1g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1833392-5g |
2-[1-(cyclopropylmethyl)cyclopropyl]acetic acid |
1780266-45-6 | 5g |
$4102.0 | 2023-09-19 |
2-1-(cyclopropylmethyl)cyclopropylacetic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-1-(cyclopropylmethyl)cyclopropylacetic acid
Recent Advances in the Study of 2-1-(cyclopropylmethyl)cyclopropylacetic acid (CAS: 1780266-45-6)
The compound 2-1-(cyclopropylmethyl)cyclopropylacetic acid (CAS: 1780266-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl groups confer rigidity to the molecular structure, which is advantageous for targeting specific biological pathways. Researchers have successfully utilized 2-1-(cyclopropylmethyl)cyclopropylacetic acid in the development of enzyme inhibitors, particularly those targeting inflammatory and metabolic disorders.
One of the most notable advancements is the compound's application in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated its ability to selectively bind to certain GPCR subtypes, suggesting potential utility in treating conditions such as chronic pain and neurodegenerative diseases. Further optimization of the compound's pharmacokinetic properties is currently underway to enhance its bioavailability and reduce off-target effects.
In addition to its therapeutic potential, 2-1-(cyclopropylmethyl)cyclopropylacetic acid has also been investigated for its use in chemical biology tools. Its stable cyclopropane rings make it an ideal candidate for photoaffinity labeling studies, enabling researchers to probe protein-ligand interactions with high precision. This application has been particularly valuable in the study of membrane proteins, which are often challenging to characterize using traditional methods.
Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-1-(cyclopropylmethyl)cyclopropylacetic acid. Recent efforts have focused on improving yield and purity through innovative catalytic methods, such as asymmetric hydrogenation and transition metal-catalyzed cyclopropanation. These advancements are expected to facilitate the compound's broader adoption in both academic and industrial settings.
In conclusion, 2-1-(cyclopropylmethyl)cyclopropylacetic acid (CAS: 1780266-45-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research is likely to uncover additional applications and refine its therapeutic potential, making it a compound of enduring interest to the scientific community.
1780266-45-6 (2-1-(cyclopropylmethyl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)